1-(3-(5-Phenyl-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)-3-(phenylthio)propan-1-one

• IUPAC Name: 1-[3-(5-phenyl-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]-3-phenylsulfanylpropan-1-one
• InChI: InChI=1S/C21H21N3O2S/c25-19(12-14-27-18-9-5-2-6-10-18)24-13-11-17(15-24)20-22-21(26-23-20)16-7-3-1-4-8-16/h1-10,17H,11-15H2
• InChI Key: HXAFXFITPJSVHV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=NOC(=N2)C3=CC=CC=C3)C(=O)CCSC4=CC=CC=C4
• Molecular Formula: C21H21N3O2S
• Molecular Weight: 379.5 g/mol

Description

1-(3-(5-Phenyl-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)-3-(phenylthio)propan-1-one, also known as PPOP, is a chemical compound that has shown promising results in scientific research applications. PPOP belongs to the class of compounds known as pyrrolidinyl oxadiazoles, which have demonstrated potential as anti-inflammatory and anti-tumor agents.

Scientific Research Applications

Anticancer Applications

Research has identified derivatives of 1,2,4-oxadiazoles, including structures similar to the queried compound, as potential anticancer agents. These compounds have shown activity against various cancer cell lines, with mechanisms involving apoptosis induction and potential targeting of cancer-related pathways. For example, a study discovered that 5-(3-chlorothiophen-2-yl)-3-(4-trifluoromethylphenyl)-1,2,4-oxadiazole induced apoptosis in breast and colorectal cancer cell lines, identifying TIP47 as a molecular target (Zhang et al., 2005).

Materials for OLEDs

Compounds with the 1,2,4-oxadiazole core have been evaluated for their utility in OLED devices due to their electron-transporting and exciton-blocking properties. One study synthesized derivatives that exhibited high electron mobilities and efficiency in blue, green, and red phosphorescent OLEDs, indicating their potential as universal materials for enhancing device performance (Shih et al., 2015).

Synthetic Methods and Novel Compounds

The synthesis and characterization of novel compounds incorporating the 1,2,4-oxadiazole moiety have been a focus of several studies. These endeavors not only aim at expanding the chemical space of oxadiazoles but also at understanding the structure-activity relationships and developing new methodologies for constructing these compounds. For instance, the synthesis of 4,7-dihetaryl-1,2,5-oxadiazolo[3,4-c]pyridines was reported for potential use as red fluorescent materials, highlighting the versatility of oxadiazole derivatives in material science applications (Gorohmaru et al., 2002).